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Compound of Interest

Compound Name: Niobium sulfide

Cat. No.: B076460

A comprehensive guide to the synthesis and properties of niobium sulfide phases (NbS,
NbSz, NbSs, and NbSa4) is detailed below, intended for an audience of researchers, scientists,
and professionals in drug development. This document outlines the synthesis methodologies,
key physicochemical properties, and logical relationships between the different phases of
niobium sulfide.

Introduction to Niobium Sulfides

Niobium sulfides are a class of transition metal dichalcogenides that have garnered significant
interest due to their diverse crystal structures and a wide array of electronic and chemical
properties. These materials exhibit behaviors ranging from metallic and superconducting to
semiconducting, making them promising candidates for applications in catalysis, energy
storage, and electronics. The stoichiometry of niobium sulfide can be varied, leading to the
formation of distinct phases such as niobium monosulfide (NbS), niobium disulfide (NbS2),
niobium trisulfide (NbSs), and niobium tetrasulfide (NbS4). Each of these phases possesses
unique structural motifs and, consequently, different physical and chemical characteristics.
Understanding the synthesis-structure-property relationships is crucial for harnessing their full
potential in various technological applications.

Synthesis of Niobium Sulfide Phases

The synthesis of specific niobium sulfide phases requires precise control over reaction
conditions, including the choice of precursors, temperature, pressure, and reaction time. The
methodologies for preparing each phase are distinct and are detailed below.
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Experimental Protocols

2.1.1. Synthesis of Orthorhombic Niobium Monosulfide (0-NbS) via Solid-State Reaction

Polycrystalline samples of orthorhombic NbS can be synthesized through a solid-state reaction.

[1]
e Precursors: Niobium powder (99.95% purity) and Sulfur powder (99.999% purity).

e Procedure:

[¢]

The stoichiometric amounts of niobium and sulfur powders are thoroughly mixed.
o The mixture is pressed into a pellet.
o The pellet is sealed in an evacuated quartz ampoule.

o The ampoule is subjected to a two-step heat treatment. The specific temperatures and
durations of these heat treatments are critical and are often determined empirically to
achieve the desired phase.

o After the final heat treatment, the quartz tube is rapidly quenched in ice water. This rapid
cooling is essential for preserving the orthorhombic phase.[1]

2.1.2. Synthesis of Niobium Disulfide (NbS2z) via Chemical Vapor Deposition (CVD)

Few-layer single crystals of NbS2 can be grown using an atmospheric pressure chemical vapor
deposition (CVD) method.

e Precursors: Niobium(V) oxide (Nb20s) powder, sulfur powder, and sodium chloride (NaCl).
e Substrate: SiO2/Si or sapphire.
e Procedure:

o A mixture of Nb20s and NaCl is placed on the substrate in the center of a quartz tube
reactor. NaCl is used to lower the melting point of Nb20Os by forming intermediate products,
which facilitates the growth of NbSs-.
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[e]

Sulfur powder is placed in a separate boat at the upstream end of the furnace and heated
independently.

o The furnace is heated to a growth temperature (e.g., 800-880°C) in a flow of Ar/Hz carrier
gas. The sulfur is heated to a lower temperature (e.g., 200°C) to generate sulfur vapor.

o The reaction is maintained for a specific duration (e.g., 5-15 minutes).

o After the growth period, the furnace is rapidly cooled to room temperature. The thickness
and morphology of the resulting NbS: flakes can be controlled by tuning parameters such
as hydrogen flow, growth temperature, growth time, and the amount of NaCl.

2.1.3. Synthesis of Niobium Trisulfide (NbSs) via Chemical Vapor Transport (CVT)

Single crystals of various NbSs polymorphs can be synthesized using the chemical vapor
transport method.[2]

e Precursors: Niobium powder (99.99% purity) and sublimed sulfur powder (>99% purity).

o Transport Agent: lodine (I2) or excess sulfur.

» Procedure:
o Niobium and sulfur powders are ground together and placed in a quartz ampoule.
o Atransport agent (iodine for NbSs-iv or excess sulfur for NbSs-v) is added to the ampoule.
o The ampoule is evacuated, backfilled with argon, and then sealed under vacuum.

o The ampoule is placed in a two-zone furnace with a specific temperature gradient (e.g.,
670°C source zone and 570°C growth zone for NbSs-iv) for an extended period (10-14
days).

o After the reaction, the furnace is allowed to cool to room temperature naturally. Single
crystals of NbSs grow in the cooler zone of the ampoule.

2.1.4. Synthesis of Niobium Tetrasulfide (NbS4) via Reaction with Excess Sulfur
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Crystalline NbSa4 can be synthesized by reacting niobium metal or other niobium sulfides with
an excess of sulfur.[3][4]

e Precursors: Niobium metal powder or a niobium sulfide (e.g., Nb1.14S2) and crystalline
sulfur.

e Procedure:

o The niobium-containing precursor and a significant excess of sulfur are placed in a glass
ampoule.

o The ampule is evacuated, sealed, and heated to 440°C for an extended period (e.g., one
week for Nb metal precursor).

o The ampule is then cooled slowly with the furnace.

o The resulting product, containing needle-like crystals of NbSa4, is washed with a solvent
like benzene in a Soxhlet apparatus to remove the excess sulfur.

Properties of Niobium Sulfide Phases

The different stoichiometries and crystal structures of niobium sulfides give rise to a range of
physical and chemical properties. A summary of these properties is presented in the tables
below for easy comparison.

Crystallographic Properties
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Polymorph/Sy Lattice
Phase Space Group Reference
mmetry Parameters (A)
_ a=6.4450(1), b
Orthorhombic
NbS Pnma =3.31770(4),c= [1]
(MnP-type)
5.8629(1)
Hexagonal (WC- a=332,c=
P-6m2 [5]
type) 3.32
a=3.321,c=
NbS:2 2H P63/mmc [6]
11.761
a=333,c=
3R R3m [7]
17.81
a=4.963,b=
o _ 6.730, c = 9.144,
NbSs Triclinic (NbSs-i) P-1 [8]
a=90°B=
97.17°,y = 90°
a=6.7515(5), b
Monoclinic =4.9736(4), c =
_ P2i/c [2][9]
(NbSs-iv) 18.1315(13), B =
90.116(2)°
a=4.950(5), b =
Monoclinic 3.358(4), c =
P21/m (9]
(NbSs-v) 9.079(10), B =
97.35(2)°
a=13.126(2), b
o =10.454(1), c =
NbSa Monoclinic C2/c [31[10]
6.951(1), B =

111.939(5)°

Electronic and Magnetic Properties
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Phase Property Value Reference
) Superconducting
NbS Electronic [1]
(Type-Il), Tc =6.0K
Magnetic Non-magnetic [5]
] Superconducting, Tc =
NbS: Electronic (2H) [11]
6 K
Electronic (3R) Metallic [11]
Magnetic Non-magnetic [12]
NbSs Electronic (Type |, IV) Semiconducting [13]
Electronic (Type 11, V) Metallic [13]
Magnetic Diamagnetic [14]
) Non-magnetic
NbSa Electronic ) [3][10]
semiconductor
Decomposition Decomposition
Phase Reference
Temperature (°C) Product(s)
Starts to transform
NbSs NbS:2 [15]

around 500°C

Visualizing Relationships and Workflows

Graphical representations are powerful tools for understanding the complex relationships

between synthesis parameters, crystal structures, and material properties. The following

diagrams, generated using the DOT language, illustrate key workflows and logical connections

in the study of niobium sulfides.
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NbSa Synthesis
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NbSs Synthesis
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Chemical Vapor Transport (CVT) >

(Two-zone fumace) NbS:s single crystals

NbS2 Synthesis

Chemical Vapor Deposition (CVD)
—> H
Nb20s + S + NaCl (800-880°C, Ar/Hs) Few-layer NbS2
NbS Synthesis
Solid-State Reaction .
—————P .
Nb + S powders (Heat Treatment + Quenching) Orthorhombic NbS
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Caption: General synthesis workflows for different niobium sulfide phases.
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Electronic Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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